Cas no 1381947-37-0 (tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
• CAS No: 1381947-37-0
• MF: C₁₁H₂₀INO₂
• MW: 325.186475753784
• CID: 2092263
• PubChem ID: 57364275
• Update Time: 2025-04-21

tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
• AKOS015924520
• SB52147
• 1-Azetidinecarboxylic acid, 3-(3-iodopropyl)-, 1,1-dimethylethyl ester
• 1381947-37-0
• tert-butyl3-(3-iodopropyl)azetidine-1-carboxylate

• MDL： MFCD18206288
• Inchi： 1S/C11H20INO2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-8H2,1-3H3
• InChI Key： GRBFCIUGZBUBFW-UHFFFAOYSA-N
• SMILES： ICCCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 325.05388Da
• Monoisotopic Mass: 325.05388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338